Cas no 190595-65-4 ((3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one)

(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one structure
190595-65-4 structure
Product Name:(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one
CAS No:190595-65-4
MF:C31H25F2NO3
MW:497.531915426254
MDL:MFCD13185976
CID:66388
PubChem ID:10720110
Update Time:2025-04-18

(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-4-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)azetidin-2-one
    • ETMB-06
    • 2-Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-[4-(phenylMethoxy)phenyl]-, (3R,4S)-
    • 3R,4S)-4-[4-(Benzyloxy)phenyl]-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopr
    • EzetiMibe interdiate
    • (3R,4S)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-phenylmethoxyphenyl)azetidin-2-one
    • (3R,4S)-4-[4-(Benzyloxy)phenyl]-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]azetidin-2-one
    • (3R,4S)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-benzyloxyphenyl)-2-azetidinone
    • (3R,4S)-4-((4-benzyloxy)phenyl)-1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)-2-azetidinone
    • Ezetimibe Intermediate-K
    • trans-1-(4-fluorophenyl)-3(R)-(3-oxo-3-(4-fluorophenyl)propyl)-4(S)-(4-benzyloxyphenyl)-2-azetidinone
    • EZ-ETK
    • ZTB-7
    • -4-(4-(Benzyloxy)
    • Ezetimibe Impurity 17
    • -3-(3-(4-fluorophenyl)
    • 1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)azetidin-2-one
    • (3R,4S)-4-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)azetidin-
    • C31H25F2NO3
    • (3R,4S)-4-(4-(benzyloxy)phenyl)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]azetidin-2-one
    • Ezetimibe Ket
    • (3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one
    • 4(S)-(4-Benzyloxyphenyl)-1-(4-fluorophenyl)-3(R)-[3-(4-fluorophenyl)-3-oxopropyl]-azetidine-2-one
    • CHEMBL177509
    • SCHEMBL2044962
    • AKOS015907695
    • Ezetimibe Ketone Benzyl Ether
    • CS-0140351
    • (3R,4S)-4-(4-(benzyloxy)phenyl)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-azetidin-2-one
    • DS-18254
    • DTXSID00443913
    • A813415
    • AM84654
    • (3R,4S)-4-[4-(Benzyloxy)phenyl]-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]azetidin-2-one; 2-Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-[4-(phenylmethoxy)phenyl]-, (3R,4S)-; -Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-[4-(phenylmethoxy)phenyl]-, (3R-trans)-; Ezetimibe Ketone Methyl Ether
    • 4-(4-benzyloxyphenyl)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxo-propyl]azetidin-2-one;(3R,4S)-4-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)azetidin-2-one
    • BVYNXBNCXPJQCW-PQHLKRTFSA-N
    • 190595-65-4
    • MFCD13185976
    • (3R4S)-4-(4-(Benzyloxy)phenyl)-1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)azetidin-2-one
    • 1-(4-fluorophenyl)-3(R)-(3-(4-fluorophenyl)-3-oxopropyl)-4(S)-(4-benzyloxyphenyl)-2-azetidinone
    • AC-8740
    • DB-327763
    • HY-45131
    • Cholesterol absorption inhibitor 1
    • 928045-10-7
    • MDL: MFCD13185976
    • Inchi: 1S/C31H25F2NO3/c32-24-10-6-22(7-11-24)29(35)19-18-28-30(34(31(28)36)26-14-12-25(33)13-15-26)23-8-16-27(17-9-23)37-20-21-4-2-1-3-5-21/h1-17,28,30H,18-20H2/t28-,30-/m1/s1
    • InChI Key: BVYNXBNCXPJQCW-PQHLKRTFSA-N
    • SMILES: FC1C=CC(=CC=1)N1C([C@H](CCC(C2C=CC(=CC=2)F)=O)[C@H]1C1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 497.18000
  • Monoisotopic Mass: 497.18024998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 5.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.264
  • Melting Point: No data available
  • Boiling Point: 706.8°C at 760 mmHg
  • Flash Point: 381.3±32.9 °C
  • Refractive Index: 1.61
  • PSA: 46.61000
  • LogP: 6.97600

(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one Security Information

(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one Pricemore >>

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(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one Production Method

(3R,4S)-4-4-(Benzyloxy)phenyl-1-(4-fluorophenyl)-3-3-(4-fluorophenyl)-3-oxopropylazetidin-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:190595-65-4)依折麦布中间体ZTB-7
Order Number:LE25872529
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:190595-65-4)依折麦布中间体ZTB-7
LE25872529
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email